Cas no 22439-64-1 (Dibenzothiophene, 2-methoxy-)

• Product Name: Dibenzothiophene, 2-methoxy-
• CAS No: 22439-64-1
• MF: C₁₃H₁₀OS
• MW: 214.282902240753
• CID: 2936539
• PubChem ID: 12198382
• Update Time: 2024-03-01

Dibenzothiophene, 2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Dibenzothiophene, 2-methoxy-

• Inchi： 1S/C13H10OS/c1-14-9-6-7-13-11(8-9)10-4-2-3-5-12(10)15-13/h2-8H,1H3
• InChI Key： HBMHIQYZHOTGGE-UHFFFAOYSA-N
• SMILES： C12=CC=C(OC)C=C1C1=CC=CC=C1S2

Computed Properties

• Exact Mass: 214.04523611g/mol
• Monoisotopic Mass: 214.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes Dibenzothiophenes